Cas no 404-23-9 (Acetamide, N-cyclohexyl-2,2,2-trifluoro-)

• Product name: Acetamide, N-cyclohexyl-2,2,2-trifluoro-
• CAS No: 404-23-9
• MF: C₈H₁₂NOF₃
• MW: 195.18218
• CID: 1512431
• PubChem ID: 557702

Acetamide, N-cyclohexyl-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-cyclohexyl-2,2,2-trifluoro-
• N-Cyclohexyl-2,2,2-trifluoroacetamide
• 404-23-9
• CHEMBL2011279
• STK467414
• BDBM50379203
• N-Cyclohexyl Trifluoroacetamide
• N-trifluoroacetyl cyclohexylamine
• SCHEMBL3234006
• AKOS003244676

• Inchi： InChI=1S/C8H12F3NO/c9-8(10,11)7(13)12-6-4-2-1-3-5-6/h6H,1-5H2,(H,12,13)
• InChI Key： NNIONFSOKOHXIB-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)NC(=O)C(F)(F)F

Computed Properties

• Exact Mass: 195.08716
• Monoisotopic Mass: 195.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 29.1